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Compound of Interest

Compound Name: 4-(4-Nitrophenoxy)aniline

Cat. No.: B1222501

Crystal Structure of 4-(4-Nitrophenoxy)aniline
Remains Elusive

A comprehensive search of chemical and crystallographic databases reveals a notable
absence of publicly available data on the single-crystal X-ray diffraction and definitive crystal
structure of 4-(4-Nitrophenoxy)aniline. Despite its role as a known intermediate in the
synthesis of various organic compounds, including dyes and potential pharmaceuticals,
detailed structural elucidation of this specific molecule has not been reported in the accessible
scientific literature.

4-(4-Nitrophenoxy)aniline, with the chemical formula C12H10N203, is a recognized
compound used in organic synthesis.[1][2][3][4] It serves as a precursor for more complex
molecules, such as 4-(4-amino-3-nitrophenoxy)-2-nitroaniline and N-[4-(4-
aminophenoxy)phenyllacetamide.[2][3] While information regarding its synthesis and basic
physical properties like its melting point (approximately 132 °C) is available, the precise
arrangement of its atoms in a crystalline state, which can only be determined through
techniques like X-ray crystallography, is not documented.[3]

Searches of prominent databases, including the Cambridge Crystallographic Data Centre
(CCDC), which serves as the world's repository for small-molecule organic and metal-organic
crystal structures, did not yield any entries for 4-(4-Nitrophenoxy)aniline or its common
synonym, 4-amino-4'-nitrodiphenyl ether.[5][6][7] Consequently, the fundamental data required
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for a detailed technical guide—such as unit cell dimensions, space group, atomic coordinates,
bond lengths, and bond angles—is unavailable.

This lack of crystallographic data prevents the generation of a comprehensive analysis of the
compound's solid-state architecture, including intermolecular interactions and packing motifs.
Such information is often crucial for understanding the physical and chemical properties of a
material and can be of significant interest to researchers in materials science and drug
development.

While the synthesis of 4-(4-Nitrophenoxy)aniline is documented, the absence of its crystal
structure data in the public domain means that a detailed, in-depth technical guide on its
crystallographic and X-ray diffraction properties cannot be produced at this time. Further
experimental work to crystallize the compound and perform single-crystal X-ray diffraction
analysis would be required to determine its definitive solid-state structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

